Zinc finger protein 638 (1756-1764)

• sequence: EEDEDSLAD
• source: Homo sapiens (human)
• synonym: Zinc finger protein 638 (1756-1764)

Description

Zinc finger protein 638

Scientific Research Applications

Engineered Zinc-Finger Proteins in Drug Discovery

Zinc-finger proteins (ZFPs) are crucial in drug discovery, particularly engineered ones that recognize novel DNA sequences. These proteins serve as the DNA-binding domains of transcription factors (ZFP TFs), aiding in gene validation as drug targets and engineering cell lines for small-molecule screening and protein production. Additionally, they have emerged as a foundation for novel human therapeutics, owing to their ability to bind short DNA stretches within gene promoters, enhancing target gene manipulation (Jamieson, Miller, & Pabo, 2003).

Design and Function of Novel Cys2His2 Zinc Finger Proteins

Cys2His2 zinc finger proteins offer a stable framework for designing proteins that target specific DNA sequences. Their structural simplicity enables their adaptation to recognize diverse DNA sequences, and the addition of domains can modify these proteins for various functions, including gene therapy and biological research applications. The ability to create proteins that bind as dimers extends their DNA-binding capacity and specificity, broadening their potential applications (Pabo, Peisach, & Grant, 2001).

Designer Zinc Finger Proteins as Functional DNA-Binding Tools

The development of artificial functional DNA-binding proteins has been a significant goal in research. Zinc finger proteins, especially the C(2)H(2)-type from transcription factor Sp1, have been a focus due to their tandem arrangement and diverse DNA sequence recognition capabilities. Engineered zinc fingers displaying nuclease and catalytic properties demonstrate the feasibility of creating novel zinc fingers for diverse applications (Dhanasekaran, Negi, & Sugiura, 2006).

Zinc Finger Nucleases (ZFNs) in Genomic Manipulation

Zinc finger nucleases (ZFNs), comprising a DNA-binding zinc finger domain and a nonspecific endonuclease domain, are instrumental in stimulating gene repair. The DNA-binding specificity and affinity of ZFNs are key determinants of their activity and associated toxicity, highlighting their importance in genome editing and therapeutic applications (Cornu et al., 2008).

Therapeutic Applications of Engineered Zinc Finger Proteins

Engineered zinc finger proteins (ZFPs) have been used to selectively target and modulate gene expression. For example, the activation of vascular endothelial growth factor (VEGF) in human cell lines and animal models using ZFPs demonstrates their potential in treating diseases like peripheral arterial disease. Additionally, pre-clinical studies show promising results in targeting and correcting defective genes in monogenic disorders (Klug, 2005).

Design of Polydactyl Zinc-Finger Proteins

Polydactyl zinc-finger proteins, designed to bind unique sequences within complex genomes, demonstrate the versatility of zinc finger proteins. Their ability to be fused with transcription activation or repression domains enables their use in gene therapy and the development of novel transgenic organisms (Liu, Segal, Ghiara, & Barbas, 1997).